ethyl 4-{[7-(2,5-dimethylbenzyl)-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]methyl}piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[[7-[(2,5-dimethylphenyl)methyl]-1,3-dimethyl-2,6-dioxopurin-8-yl]methyl]piperazine-1-carboxylate
• InChI: InChI=1S/C24H32N6O4/c1-6-34-24(33)29-11-9-28(10-12-29)15-19-25-21-20(22(31)27(5)23(32)26(21)4)30(19)14-18-13-16(2)7-8-17(18)3/h7-8,13H,6,9-12,14-15H2,1-5H3
• InChI Key: FUZDJVGQYUNEFY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)CC2=NC3=C(N2CC4=C(C=CC(=C4)C)C)C(=O)N(C(=O)N3C)C
• Molecular Formula: C24H32N6O4
• Molecular Weight: 468.5 g/mol

Description

The compound is a complex organic molecule with multiple functional groups. It is a derivative of pyrimidine, a basic aromatic ring structure found in many important biomolecules. The molecule also contains a piperazine ring, which is a common feature in many pharmaceuticals.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. Typically, these involve multi-step reactions starting from simple precursors. The exact synthesis route for this specific compound is not detailed in the available resources.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple functional groups and rings. The compound contains a pyrimidine ring, a piperazine ring, and an ester group. The exact structure would need to be confirmed using techniques such as NMR or X-ray crystallography.

Future Directions

The compound could be of interest in the development of new pharmaceuticals, given the biological activity of similar compounds. Future research could explore its potential uses in treating neurodegenerative diseases or inflammatory conditions. Further studies could also investigate its synthesis, properties, and safety profile in more detail.